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Compound of Interest

Compound Name: Propyl pyrazole triol

Cat. No.: B1677978

For Researchers, Scientists, and Drug Development Professionals

Propyl pyrazole triol (PPT) is a potent and selective agonist for Estrogen Receptor Alpha
(ER0), making it a valuable tool in endocrinology, oncology, and neuroscience research.[1][2]
As with any research chemical, particularly one with potent biological activity and incompletely
characterized toxicological properties, adherence to strict safety protocols is paramount to
ensure the safety of laboratory personnel and the integrity of experimental outcomes. This
document provides detailed application notes and protocols for the safe handling and storage
of Propyl pyrazole triol.

Hazard Identification and Precautions

Propyl pyrazole triol is classified as a potential endocrine-disrupting compound.[1] The
toxicological properties of Propyl pyrazole triol have not been fully investigated. Therefore, it
should be handled with the utmost caution, assuming it may be harmful. As an estrogen
receptor agonist, it has the potential to cause adverse effects on the endocrine system with
repeated or prolonged exposure.

General Precautions:
e Avoid contact with eyes, skin, and clothing.

e Avoid ingestion and inhalation of the powder or its solutions.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1677978?utm_src=pdf-interest
https://www.benchchem.com/product/b1677978?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-pyrazole-triol
https://en.wikipedia.org/wiki/Propylpyrazoletriol
https://www.benchchem.com/product/b1677978?utm_src=pdf-body
https://www.benchchem.com/product/b1677978?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-pyrazole-triol
https://www.benchchem.com/product/b1677978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling
the solid compound or preparing stock solutions.

» Wash hands thoroughly after handling.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required at all times when handling Propyl pyrazole triol.

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).

Body Protection: Wear a lab coat.

Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator may be necessary.

Safe Handling Procedures

3.1. General Handling

Only personnel trained in handling potent compounds should work with Propyl pyrazole
triol.

Minimize the quantity of material handled at any one time.

Use designated areas for handling this compound.

Ensure a safety shower and eyewash station are readily accessible.

3.2. Weighing the Solid Compound

o Perform weighing operations within a chemical fume hood or a ventilated balance enclosure
to minimize inhalation of the powder.

¢ Use a dedicated, clean spatula and weighing paper.

o Clean the balance and surrounding area thoroughly after weighing.
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3.3. Solution Preparation

Prepare solutions in a chemical fume hood.

Propyl pyrazole triol is soluble in DMSO and ethanol but insoluble in water.[3]

When preparing solutions, add the solvent to the pre-weighed solid slowly to avoid
splashing.

Cap vials and containers tightly after preparation.

Storage and Stability

Proper storage is crucial to maintain the integrity of Propyl pyrazole triol and prevent
accidental exposure.

Form Storage Temperature Duration
Solid (Powder) -20°C Up to 3 years
In Solvent -80°C Up to 1 year

Store in a tightly sealed, light-resistant container in a cool, dry, and well-ventilated area.
Aliquoting stock solutions is recommended to avoid repeated freeze-thaw cycles.[4]

Spill and Emergency Procedures

5.1. Spill Response

o Small Spills (Solid): Carefully sweep up the solid material, avoiding dust generation. Place in
a sealed container for disposal. Clean the spill area with a suitable solvent (e.qg., ethanol)
followed by soap and water.

o Small Spills (Liquid): Absorb the spill with an inert material (e.g., vermiculite, sand). Place the
absorbent material in a sealed container for disposal. Clean the spill area with a suitable
solvent followed by soap and water.
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o Large Spills: Evacuate the area and prevent entry. Contact your institution's Environmental
Health and Safety (EHS) department.

5.2. First Aid

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Seek medical attention.

o Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical attention if irritation develops.

 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention immediately.

Waste Disposal

All waste containing Propyl pyrazole triol must be treated as hazardous chemical waste.
o Collect all solid and liquid waste in clearly labeled, sealed containers.

e Do not dispose of Propyl pyrazole triol down the drain.[5]

o Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
institution's EHS department for specific guidance.[6][7][8][9]

Quantitative Data Summary
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Property Value
Molecular Formula C24H22N203
Molecular Weight 386.45 g/mol
Appearance Crystalline solid
Solubility in DMSO >95.4 mg/mL
Solubility in Ethanol >48.9 mg/mL
Solubility in Water Insoluble

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

» Pre-weighing: In a chemical fume hood, carefully weigh 3.86 mg of Propyl pyrazole triol
powder into a sterile 1.5 mL microcentrifuge tube.

e Solvent Addition: Add 1 mL of anhydrous DMSO to the tube.

o Dissolution: Vortex the tube until the solid is completely dissolved. Gentle warming or
sonication may be used to aid dissolution.

o Storage: Aliquot the stock solution into smaller volumes in sterile, light-resistant tubes and
store at -80°C.

Visualizations
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Workflow for Safe Handling of Propyl Pyrazole Triol
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Caption: Workflow for the safe handling of Propyl pyrazole triol.
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Chemical Spill Response for Propyl Pyrazole Triol
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Caption: Decision-making flowchart for chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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